Cas no 901258-42-2 (2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 901258-42-2
• MF: C₂₁H₁₈N₄O₂S₂
• MW: 422.523221492767
• CID: 6144239
• PubChem ID: 20851998
• Update Time: 2025-07-17

2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• AKOS001789589
• 2-{[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• HMS3440C21
• 2-((2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide
• F3407-0924
• 2-[[2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 901258-42-2

• Inchi： 1S/C21H18N4O2S2/c1-27-16-9-7-15(8-10-16)19-24-18(14-5-3-2-4-6-14)20(25-19)29-13-17(26)23-21-22-11-12-28-21/h2-12H,13H2,1H3,(H,24,25)(H,22,23,26)
• InChI Key： TVWBXRWLCQABNZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC=CS1)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 422.08711818g/mol
• Monoisotopic Mass: 422.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Recent Advances in the Study of 2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS: 901258-42-2)

The compound 2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS: 901258-42-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Structural analysis reveals that the presence of the imidazole-thiazole scaffold contributes to its high binding affinity towards target proteins, making it a valuable candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its inhibitory effects.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. Notably, preclinical trials have shown that 901258-42-2 exhibits low cytotoxicity and favorable pharmacokinetic profiles, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases and certain types of cancer.

Further investigations are underway to optimize the compound's bioavailability and to explore its synergistic effects with existing therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing research underscores the importance of 901258-42-2 as a versatile scaffold for the development of novel therapeutics.

In conclusion, the latest research on 2-{2-(4-methoxyphenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS: 901258-42-2) highlights its significant potential in addressing unmet medical needs. Continued exploration of its pharmacological properties and mechanisms of action will be crucial for advancing its therapeutic utility and ensuring its successful integration into clinical practice.